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Compound of Interest

Compound Name:
5-tert-Butyl-1H-imidazole-4-

carbaldehyde

Cat. No.: B3022032 Get Quote

An In-depth Technical Guide to the Physicochemical Properties of 5-tert-Butyl-1H-imidazole-
4-carbaldehyde

Abstract
5-tert-Butyl-1H-imidazole-4-carbaldehyde (CAS No: 714273-83-3) is a heterocyclic building

block of significant interest in medicinal chemistry and drug discovery. Its unique molecular

architecture, featuring a sterically demanding tert-butyl group and a reactive carbaldehyde

function on an imidazole scaffold, provides a versatile platform for the synthesis of complex,

biologically active molecules. This guide offers a comprehensive analysis of its core

physicochemical properties, spectral characteristics, reactivity, and handling protocols. We will

explore the causal relationships between its structure and properties, providing field-proven

insights for researchers, scientists, and drug development professionals aiming to leverage this

compound in their synthetic programs.

Core Physicochemical & Structural Properties
The inherent properties of 5-tert-Butyl-1H-imidazole-4-carbaldehyde are dictated by the

interplay of its three primary functional components: the aromatic imidazole ring, the bulky

lipophilic tert-butyl group, and the electrophilic aldehyde. The imidazole moiety provides a site

for hydrogen bonding and potential coordination, while the tert-butyl group enhances solubility

in organic media and can provide metabolic stability in derivative compounds.
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Key Physicochemical Data
The essential physicochemical properties are summarized below, providing a foundational

dataset for experimental design.

Property Value Source(s)

CAS Number 714273-83-3 [1]

Molecular Formula C₈H₁₂N₂O

Molecular Weight 152.19 g/mol [1]

Appearance
Off-white to pale brown

solid/crystalline powder
[2][3]

Melting Point 122-124 °C [1]

pKa (Predicted) 11.53 ± 0.10 [2]

Purity ≥95% [1]

Structural Representation
The molecular structure is key to understanding its reactivity and interactions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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